Cas no 1098354-19-8 (3-(4-Fluorophenyl)sulfanylpropanamide)

• Product Name: 3-(4-Fluorophenyl)sulfanylpropanamide
• CAS No: 1098354-19-8
• MF: C₉H₁₀FNOS
• MW: 199.2452044487
• CID: 5054713
• Update Time: 2025-05-20

3-(4-Fluorophenyl)sulfanylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-[(4-fluorophenyl)sulfanyl]propanamide
• 3-(4-fluorophenyl)sulfanylpropanamide
• 3-[(4-fluorophenyl)sulfanyl]propanamide, AldrichCPR
• Z33545610
• 3-(4-Fluorophenyl)sulfanylpropanamide

• Inchi： 1S/C9H10FNOS/c10-7-1-3-8(4-2-7)13-6-5-9(11)12/h1-4H,5-6H2,(H2,11,12)
• InChI Key： YUXHRHJTMUPKJI-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)CCC(N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 169
• XLogP3: 1.4
• Topological Polar Surface Area: 68.4

3-(4-Fluorophenyl)sulfanylpropanamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(4-Fluorophenyl)sulfanylpropanamide

Comprehensive Overview of 3-(4-Fluorophenyl)sulfanylpropanamide (CAS No. 1098354-19-8): Properties, Applications, and Research Insights

3-(4-Fluorophenyl)sulfanylpropanamide (CAS No. 1098354-19-8) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a fluorophenyl moiety with a sulfanylpropanamide backbone, offering versatile reactivity and potential bioactivity. Researchers are increasingly exploring its role as a building block in drug discovery, particularly for targeting enzyme modulation and receptor interactions.

The compound's 4-fluorophenyl group enhances its lipophilicity, which is critical for membrane permeability in drug design. Meanwhile, the propanamide segment provides hydrogen-bonding capabilities, making it valuable for molecular recognition studies. Recent publications highlight its utility in synthesizing small-molecule inhibitors, with applications in oncology and neurology. For instance, derivatives of 3-(4-Fluorophenyl)sulfanylpropanamide have shown promise in preclinical models for neurodegenerative disorders, aligning with the growing demand for central nervous system (CNS)-targeted therapies.

From a synthetic chemistry perspective, CAS 1098354-19-8 serves as a key intermediate in cross-coupling reactions and click chemistry workflows. Its sulfur-containing structure facilitates thiol-ene reactions, a popular topic in green chemistry discussions. Laboratories optimizing sustainable synthesis methods often reference this compound due to its compatibility with catalyst-free conditions and aqueous-phase reactions—addressing the industry's shift toward eco-friendly protocols.

Analytical characterization of 3-(4-Fluorophenyl)sulfanylpropanamide typically involves HPLC-MS and NMR spectroscopy, techniques frequently searched by quality control professionals. The compound's stability under various pH conditions makes it a subject of interest in formulation science, especially for oral drug delivery systems. Notably, its fluorine atom contributes to metabolic resistance, a property leveraged in prolonged-release formulations—a hot topic in pharmacokinetics forums.

In material science, the sulfanylpropanamide motif has been explored for polymer functionalization, particularly in creating self-healing materials. This aligns with trending searches on smart materials and advanced coatings. Patent literature reveals its use in conductive polymers for flexible electronics, tapping into the booming wearable technology market.

Safety profiles of CAS 1098354-19-8 emphasize its compatibility with standard laboratory handling protocols, though proper PPE is recommended. Environmental studies indicate moderate biodegradability, prompting discussions on benign-by-design strategies—a key phrase in EU REACH-related queries. Regulatory databases classify it as non-hazardous under normal use, easing procurement for academic and industrial users.

Future research directions may explore 3-(4-Fluorophenyl)sulfanylpropanamide's potential in bioconjugation for antibody-drug conjugates (ADCs), a rapidly growing sector in targeted cancer therapy. Its fluorine NMR signal also positions it as a potential MRI contrast agent precursor, answering frequent queries about multimodal imaging probes. As synthetic methodologies evolve, this compound's role in high-throughput screening libraries is expected to expand significantly.